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Compound of Interest

Compound Name:
tert-Butyl (2-(2-

aminophenoxy)ethyl)carbamate

CAS No.: 263410-16-8

Cat. No.: B3120407

Get Quote

Disclaimer: A specific Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for tert-
Butyl (2-(2-aminophenoxy)ethyl)carbamate (CAS No. 263410-16-8) was not available in

public databases at the time of this writing. This guide is therefore presented as a template and

a procedural framework. The information herein is based on general principles of chemical

safety and data from structurally related, but distinct, compounds. This document must not be

used as a substitute for a manufacturer-provided SDS. Researchers, scientists, and drug

development professionals must obtain and consult the official SDS from their supplier before

any handling, storage, or use of this compound.

Introduction: Navigating the Safety Profile of a
Novel Carbamate
tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate is a bifunctional organic molecule

incorporating a Boc-protected amine and a primary aromatic amine. Such structures are

common intermediates in medicinal chemistry and materials science, where precise control

over reactive sites is paramount. The presence of both a protected, less reactive carbamate

and an active aminophenoxy group suggests a nuanced safety profile that demands careful
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consideration. The aminophenoxy moiety, in particular, is a well-known structural alert for

potential hazards, including skin sensitization and irritation.

This guide provides a comprehensive framework for the safe handling of this compound,

grounded in established principles of laboratory safety and risk assessment. It is designed to

empower researchers to establish self-validating safety protocols in the absence of complete

substance-specific data, pending the receipt of a formal SDS.

Section 1: Hazard Identification and Classification
(Anticipated)
While a specific GHS classification is not available, an analysis of the functional groups allows

for the anticipation of potential hazards. The primary aromatic amine is a key structural feature

that often imparts irritant or sensitizing properties.

Anticipated GHS Classification:

Hazard Class Category
Hazard Statement
(Anticipated)

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

These anticipated classifications are based on the known profiles of similar aminophenol

derivatives and should be treated as preliminary until confirmed by a supplier-specific SDS.

Visualizing Hazard Communication
The following diagram illustrates the likely GHS pictograms that would apply if the anticipated

classifications are confirmed. This serves as a visual reminder of the primary hazards to be
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aware of during handling.

Anticipated GHS Pictograms

Exclamation Mark

Click to download full resolution via product page

Caption: Anticipated GHS Pictogram for Irritation/Sensitization.

Section 2: Exposure Controls and Personal
Protection
A multi-layered approach to exposure control is essential. The primary directive is to prevent all

direct contact with the substance.

Engineering Controls:

Fume Hood: All weighing, transferring, and dissolution of the solid compound must be

performed inside a certified chemical fume hood to prevent inhalation of any dust or

aerosols.

Ventilation: The laboratory should be equipped with general exhaust ventilation that

maintains a negative pressure relative to adjacent non-laboratory areas.

Personal Protective Equipment (PPE): The selection of PPE is critical and should be based on

a thorough risk assessment.

Hand Protection: Wear nitrile gloves as a minimum standard. Given the potential for skin

sensitization, consider double-gloving. Gloves must be inspected before use and changed

immediately if contamination is suspected.[1]

Eye and Face Protection: Safety glasses with side shields are mandatory.[1] A full-face shield

should be worn when handling larger quantities or when there is a significant risk of
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splashing.

Skin and Body Protection: A lab coat must be worn at all times. For procedures with a higher

risk of contamination, chemically resistant aprons or suits may be necessary.

Respiratory Protection: Not typically required if work is conducted within a functional fume

hood. If engineering controls are not sufficient, a NIOSH-approved respirator with an

appropriate cartridge for organic vapors and particulates should be used.

PPE Selection Workflow
The following workflow provides a logical process for selecting appropriate PPE for handling

research chemicals of unknown or incompletely characterized hazards.
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Start: New Chemical Handling

Assess Procedure:
Solid or Liquid?

Quantity?
Risk of Splash/Aerosol?

Work in Chemical Fume Hood?

Minimum PPE:
- Safety Glasses
- Nitrile Gloves

- Lab Coat

Yes

STOP.
Re-evaluate procedure.
Do not proceed without
engineering controls.

No

Add Face Shield?

Add Face Shield

Yes

Double Glove?

No

Use Double Gloves

Yes

Proceed with Caution

No
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Caption: Decision workflow for selecting appropriate PPE.
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Section 3: Safe Handling and Storage Protocols
Adherence to strict protocols is the foundation of a safe research environment.

Handling:

Preparation: Before handling, ensure all necessary PPE is donned correctly and the fume

hood is operational. Have spill cleanup materials readily available.

Aliquotting: Weigh the solid compound on wax paper or in a tared container within the fume

hood. Avoid creating dust.

Dissolution: Add solvent to the solid slowly to prevent splashing. If sonication or heating is

required, ensure the container is appropriately sealed or vented as necessary.

Post-Handling: After use, decontaminate the work area thoroughly. Remove gloves using the

proper technique to avoid skin contact and dispose of them in the designated chemical

waste container. Wash hands thoroughly with soap and water.[2]

Storage:

Container: Store in a tightly sealed container to prevent exposure to air and moisture.

Environment: Keep in a cool, dry, and well-ventilated area, away from direct sunlight.

Incompatibilities: Store separately from strong oxidizing agents, strong acids, and acid

chlorides, which could potentially react with the aminophenoxy group.

Section 4: First-Aid and Emergency Procedures
Rapid and correct response to an exposure is critical.

First-Aid Measures:
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Exposure Route Action

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[2]

Skin Contact

Immediately remove all contaminated clothing.

Flush skin with copious amounts of water for at

least 15 minutes. Seek medical attention if

irritation develops or persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Spill Response:

Evacuate: Alert others in the area and evacuate non-essential personnel.

Control: Ensure proper ventilation (fume hood). Eliminate all ignition sources.

Contain: For a small solid spill, carefully sweep up the material to avoid creating dust and

place it in a sealed container for disposal. For a liquid spill, cover with an inert absorbent

material (e.g., vermiculite, sand) and then collect it into a sealed container for disposal.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Dispose: All contaminated materials must be disposed of as hazardous chemical waste

according to institutional and local regulations.
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Section 5: Toxicological and Ecological Information
(Data Needed)
No specific toxicological or ecological data for tert-Butyl (2-(2-
aminophenoxy)ethyl)carbamate was found.

Acute Toxicity: Data not available. The toxicological properties have not been fully

investigated.

Carcinogenicity, Mutagenicity, Reproductive Toxicity: Data not available.

Ecotoxicity: Data not available. Do not allow the material to be released into the

environment.

The lack of data underscores the necessity of treating this compound as potentially hazardous

and minimizing all exposure until comprehensive studies are available.

Conclusion
The safe application of tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate in a research setting

is predicated on a conservative and proactive approach to safety. While this guide provides a

robust framework based on chemical principles and best practices, it is imperative that it be

supplemented and superseded by the official Safety Data Sheet provided by the manufacturer.

By integrating rigorous engineering controls, diligent use of personal protective equipment, and

strict adherence to handling protocols, researchers can mitigate the potential risks associated

with this and other novel chemical entities.

References
As a specific SDS for the target compound was unavailable, this section provides general

resources for chemical safety. The in-text citations refer to SDS of related compounds and are

for illustrative purposes only.

Generic Safety Data Sheet Guidance.Example of First-Aid and PPE Recommendations.

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS).United

Nations Economic Commission for Europe.[Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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